Cas no 98072-08-3 (sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium)

98072-08-3 structure
Product name:sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium
sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium Chemical and Physical Properties
Names and Identifiers
-
- ethyl sulfate,triethyl(2-octanoyloxyethyl)azanium
- triethyl[2-[(1-oxooctyl)oxy]ethyl]ammonium ethyl sulphate
- sulfonatooxyethane
- triethyl-(2-octanoyloxyethyl)azanium
- Triethyl(2-((1-oxooctyl)oxy)ethyl)ammonium ethyl sulphate
- NS00066281
- 98072-08-3
- DTXSID10243421
- Triethyl[2-[(1-oxooctyl)oxy]ethyl]ammonium ethyl sulfate
- EINECS 308-458-6
- sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium
-
- Inchi: InChI=1S/C16H34NO2.C2H6O4S/c1-5-9-10-11-12-13-16(18)19-15-14-17(6-2,7-3)8-4;1-2-6-7(3,4)5/h5-15H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
- InChI Key: UVMDHJDDPXKIIO-UHFFFAOYSA-M
- SMILES: CCCCCCCC(=O)OCC[N+](CC)(CC)CC.CCOS(=O)(=O)[O-]
Computed Properties
- Exact Mass: 397.249809
- Monoisotopic Mass: 397.249809
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
- Complexity: 320
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 101
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium Related Literature
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
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Saikat Das,Teng Ben Dalton Trans., 2018,47, 7206-7212
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4. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
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Rae Hyung Kang,Jeong-Eun Jang,Seong Jae Kang,Michael J. Sailor,Seung Geun Yeo Nanoscale Horiz., 2020,5, 1213-1225
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Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
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Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
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Qinghua Wu,Shibo Zou,Frédérick P. Gosselin,Daniel Therriault,Marie-Claude Heuzey J. Mater. Chem. C, 2018,6, 12180-12186
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